Cas no 53292-90-3 (cis-4-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid)

• Product Name: cis-4-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid
• CAS No: 53292-90-3
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD01862294
• CID: 938270
• PubChem ID: 2755996
• Update Time: 2025-06-12

cis-4-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-4-((tert-Butoxycarbonyl)amino)cyclohexanecarboxylic acid
• cis-4-(Boc-amino)cyclohexanecarboxylic acid
• cis-4-(tert-Butoxycarbonylamino)cyclohexanecarboxylic Acid
• Boc-1,4-cis-ACHC-OH
• boc-cis-4-aminocyclohexane carboxylic acid
• BOC-CIS-4-AMINOCYCLOHEXANE-1-CARBOXYLIC ACID
• cis-4-[(tert-Butyloxycarbonyl)amino]cyclohexanecarboxylic acid
• cis-4-[[[(1,1-Dimethylethyl)oxy]carbonyl]amino]cyclohexanecarboxylic acid
• trans-4-(Boc-amino)cyclohexanecarboxylic acid
• 4-(Boc-amino)cyclohexanecarboxylic Acid
• Boc-1,4-Trans-ACHC-OH
• 4-((tert-Butoxycarbonyl)amino)cyclohexanecarboxylic acid
• Boc-trans-4-Aminocyclohexanecarboxylic acid
• trans-4-(tert-Butoxycarbonylamino)cyclohexanecarboxylic Acid
• 4-(tert-Butoxycarbonylamino)cycl
• trans-4-((tert-Butoxycarbonyl)amino)cyclohexane-1-carboxylic acid
• cis-4-({[(1,1-dimethylethyl)oxy]carbonyl}amino)cyclohexanecarboxylic acid
• AKOS010027052
• 4-N-Boc-aminocyclohexane carboxylic acid
• MFCD03453262
• TRANS-1-(T-BUTYLOXYCARBONYLAMINO)CYCLOHEXYL-4-CARBOXYLIC ACID
• Boc-Trans-1,4-ACHC-OH
• Trans-4-(tert-Butoxycarbonylamino)cyclohexane-1-carboxylic Acid; Trans-4-[(tert-Butoxycarbonyl)amino]cyclohexanecarboxylic Acid; Trans-4-[(tert-Butyloxycarbonyl)amino]cyclohexanecarboxylic Acid; Trans-4-[[[(1,1-Dimethylethyl)oxy]carbonyl]amino]cyclohexanecarboxylic Acid
• 4-(BOC)aminocyclohexane carboxylic acid
• B3248
• trans-4-((tert-Butoxycarbonyl)amino)cyclohexanecarboxylic acid
• Trans-4-Boc-cyclohexanecarboxylic acid
• cis-4-tert-butoxycarbonylamino-cyclohexane carboxylic acid
• N-(tert-Butoxycarbonyl)-cis-4-amino-1-cyclohexanecarboxylic acid
• 4-({[(1,1-dimethylethyl)oxy]carbonyl}amino)cyclohexanecarboxylic acid
• SCHEMBL262172
• trans-4-Boc aminocyclohexanecarboxylic acid
• trans-4-(tert-butoxycarbonylamino)cyclohexane carboxylic acid
• CS-W004224
• Trans 4-Boc-aMino cyclohexane carboxylia acid
• CS-W021980
• cis-4-(tert-butoxycarbonylamino)-cyclohexanecarboxlic acid
• (trans)-4-((tert-butoxycarbonyl)amino)cyclohexanecarboxylic acid
• cis-4-({[(1,1-dimethylethyl) oxy]carbonyl}amino)cyclohexanecarboxylic acid
• B3250
• cis-4-((tert-Butoxycarbonyl)amino)cyclohexanecarboxylic acid (relative stereochemistry)
• cis-4-[(tert-butoxycarbonyl)amino]cyclohexanecarboxylic acid
• trans 4-tert-butoxycarbonylamino-cyclohexanecarboxylic acid
• DB-002961
• SC5020
• trans-4-tert-Butoxycarbonylamino-cyclohexanecarboxylic acid
• 4-(BOC-AMINO)CYCLOHEXANECARBOXYLICACID
• trans-4-[(N-tert-butoxycarbonyl)amino]-1-cyclohexanecarboxylic acid
• 130309-46-5
• Z565902164
• SCHEMBL384010
• 4-((tert-Butoxycarbonyl)amino)cyclohexanecarboxylicacid
• 4-[(tert-butoxycarbonyl)amino]cyclohexanecarboxylic acid
• A857881
• trans-4-[(tert-butoxycarbonyl)amino]cyclohexanecarboxylic acid
• (1s,4s)-4-[(tert-butoxycarbonyl)amino]cyclohexane-1-carboxylic acid
• 4-[(tert-butoxycarbonyl)-amino]cyclohexanecarboxylic acid
• KXMRDHPZQHAXML-KYZUINATSA-N
• MFCD01862293
• Trans-4-(tert-Butoxycabonylamino)cyclohexanecarboxylic acid
• CIS-4-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-CYCLOHEXANECARBOXYLIC ACID
• AM20070495
• AB1177
• 4-[(tert-butoxycarbonyl)amino]cyclohexane-carboxylic acid
• 4-tert-butoxycarbonylamino-cyclohexanecarboxylic acid
• DS-10737
• 4-tert-butoxycarbonylamino-trans-cyclohexane carboxylic acid
• 4tert-butoxycarbonylamino cyclohexanecarboxylic acid
• cis-4-(tert-Butoxycarbonylamino)-cyclohexanecarboxylic acid
• BCP17264
• cis-4-Boc-amino-cyclohexanecarboxylic acid
• cis-4-({[(1,1-dimethylethyl)oxy]carbonyl}amino)cyclohexane-carboxylic acid
• (1R,4R)-4-(TERT-BUTOXYCARBONYLAMINO)CYCLOHEXANECARBOXYLIC ACID
• MFCD01862294
• A806061
• 4-(tert-butoxycarbonylamino)cyclo-hexanecarboxylic acid
• (1r,4r)-4-[(tert-butoxycarbonyl)amino]cyclohexane-1-carboxylic acid
• cis-4-tert-butoxycarbonylamino-cyclohexanecarboxylic acid
• SY020415
• trans-4-(tert-butoxycarbonylamino) cyclohexanecarboxylic acid
• 4-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid;4-((tert-Butoxycarbonyl)amino)cyclohexanecarboxylic acid
• trans 4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid
• 4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid
• trans-4-(tert-butoxycarbonylamino)cyclohexanecarboxylicacid
• AM9684
• B3249
• (1r,4r)-4-(tert-butoxycarbonyl)cyclohexanecarboxylic acid
• PB23263
• trans-4-(Boc-amino)cyclohexanecarboxylic acid, >=98.0% (TLC)
• cis-4-({[(1,1-dimethylethyl)oxy]carbonyl}amino)cyclohexane carboxylic acid
• Cyclohexanecarboxylicacid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 53292-89-0
• SY002610
• SB32685
• DTXSID401194773
• SY113551
• AKOS015920360
• EN300-312224
• EN300-312223
• BCP18080
• 4-tert-butoxycarbonylamino cyclohexanecarboxylic acid
• 53292-90-3
• PB12968
• cis-4-[(tert-butoxycarbonyl)-amino]cyclohexanecarboxylic acid
• cis-4-[(tert-Butoxy)carbonylamino]cyclohexane carboxylic acid
• cis-4-(Boc-amino)cyclohexanecarboxylic acid, AldrichCPR
• (1r,4r)-4-((tert-butoxycarbonyl)amino)cyclohexanecarboxylic acid
• 4-[N-(tert-butoxycarbonyl)amino]-cyclohexane carboxylic acid
• AS-54678
• 4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic Acid
• SS-4248
• cis-4-tert-butoxycarbonylamino-cyclo-hexanecarboxylic acid
• AKOS016000179
• 4-(tert-Butoxycarbonylamino)cyclohexanecarboxylic Acid
• A1-00048
• A7753
• Boc-trans-NH(4)cHex-OH
• Q-103230
• BOC-TRANS-4-AMINOCYCLOHEXANE-1-CARBOXYLIC ACID
• 4-(t-butoxycarbonylamino)cyclohexane carboxylic acid
• cis-4[(tert-butoxycarbonyl)amino]cyclohexanecarboxylic acid
• trans-4-BOC-aminocyclohexanecarboxylic acid
• (1r,4r)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid
• KXMRDHPZQHAXML-DTORHVGOSA-N
• SCHEMBL23842423
• CIS-1-(T-BUTYLOXYCARBONYL-AMINO)-CYCLOHEXYL-4-CARBOXYLIC ACID
• (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 4-[(tert-Butoxycarbonyl)amino]cyclohexane-1-carboxylic acid
• cis-4-tert-Butoxycarbonylamino-1-cyclohexanecarboxylic acid
• SCHEMBL262171
• DTXSID50967876
• cis-4-(Boc-amino)cyclohexanecarboxylic acid, >=98.0% (TLC)
• SCHEMBL17150541
• EN300-49676
• 4-{[tert-Butoxy(hydroxy)methylidene]amino}cyclohexane-1-carboxylic acid
• cis-4-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid

• MDL： MFCD01862294
• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(16)13-9-6-4-8(5-7-9)10(14)15/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： KXMRDHPZQHAXML-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(C(=O)O)CC1)=O

Computed Properties

• Exact Mass: 243.14700
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.7

Experimental Properties

• Color/Form: White powder
• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 169°C(lit.)
• Boiling Point: 396.7℃ at 760 mmHg
• Solubility: Slightly soluble (2 g/l) (25 º C),
• PSA: 75.63000
• LogP: 2.54540
• Solubility: Not available

cis-4-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on cis-4-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid

Comprehensive Overview of cis-4-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid (CAS No. 53292-90-3)

cis-4-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid (CAS No. 53292-90-3) is a highly versatile cyclohexane derivative widely used in pharmaceutical synthesis, peptide chemistry, and material science. This compound features a tert-butoxycarbonyl (Boc) protecting group, which is critical for stabilizing reactive amino functionalities during multi-step organic reactions. Its cis-configuration and carboxylic acid moiety make it a valuable building block for drug discovery, particularly in the development of protease inhibitors and GPCR-targeted therapeutics.

In recent years, the demand for Boc-protected amino acids like cis-4-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid has surged due to their role in peptide-based drug design, a trending topic in biopharmaceutical research. Researchers frequently search for "Boc-group stability in acidic conditions" or "how to remove Boc protecting group," highlighting the compound's relevance in synthetic workflows. The cyclohexane backbone of this molecule also contributes to improved metabolic stability in drug candidates, aligning with the industry's focus on oral bioavailability enhancement.

From a synthetic chemistry perspective, CAS 53292-90-3 serves as a key intermediate for constructing conformationally constrained peptides, addressing the growing interest in macrocyclic therapeutics. Its carboxyl group allows for facile coupling with amines via amide bond formation, a process often queried in databases like SciFinder and Reaxys. The compound's stereochemistry is particularly valuable for creating chiral auxiliaries or asymmetric catalysts, topics frequently discussed in green chemistry forums.

Analytical data for cis-4-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid typically includes HPLC purity >98% and characteristic NMR peaks (δ 1.44 ppm for Boc methyl groups). These specifications are crucial for users investigating "Boc-amino acid characterization methods" or "quality control in peptide synthesis." The compound's melting point range (120-123°C) and solubility in DMSO/THF further make it compatible with automated solid-phase peptide synthesis (SPPS) platforms.

Beyond pharmaceuticals, this compound finds applications in bioconjugation chemistry for antibody-drug conjugates (ADCs) and polymer modification. Its dual functionality enables the creation of smart biomaterials with pH-responsive properties, a hot topic in drug delivery system research. Environmental considerations also drive interest in its biodegradation pathways, as evidenced by searches for "Boc-group environmental impact."

For storage and handling, 53292-90-3 requires protection from moisture (recommended desiccator storage at 2-8°C). This aligns with laboratory best practices often searched by synthetic chemists. The compound's molecular weight (243.29 g/mol) and exact mass data are frequently referenced in mass spectrometry studies, particularly in proteomics workflows investigating post-translational modifications.